Cas no 2228348-29-4 (tert-butyl N-2-(azetidin-3-yl)-4-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-2-(azetidin-3-yl)-4-hydroxyphenylcarbamate
• CAS No: 2228348-29-4
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• CID: 6443044
• PubChem ID: 165783032
• Update Time: 2025-10-31

tert-butyl N-2-(azetidin-3-yl)-4-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(azetidin-3-yl)-4-hydroxyphenylcarbamate
• 2228348-29-4
• EN300-1875092
• tert-butyl N-[2-(azetidin-3-yl)-4-hydroxyphenyl]carbamate

• Inchi： 1S/C14H20N2O3/c1-14(2,3)19-13(18)16-12-5-4-10(17)6-11(12)9-7-15-8-9/h4-6,9,15,17H,7-8H2,1-3H3,(H,16,18)
• InChI Key： JWBMHJIYARTWER-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C1CNC1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.14739250g/mol
• Monoisotopic Mass: 264.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.6Ų

Additional information on tert-butyl N-2-(azetidin-3-yl)-4-hydroxyphenylcarbamate

tert-butyl N-2-(azetidin-3-yl)-4-hydroxyphenylcarbamate: A Comprehensive Overview

tert-butyl N-2-(azetidin-3-yl)-4-hydroxyphenylcarbamate (CAS No. 2228348-29-4) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a versatile building block in synthetic chemistry. The molecule combines a tert-butyl group with a carbamate moiety, which is further substituted with an azetidine ring and a hydroxyl group on the phenolic ring. These structural elements contribute to its diverse chemical properties and reactivity.

The synthesis of tert-butyl N-2-(azetidin-3-yl)-4-hydroxyphenylcarbamate involves a series of well-established organic reactions, including nucleophilic substitutions, coupling reactions, and protection/deprotection strategies. The azetidine ring, a four-membered saturated heterocycle, adds complexity to the molecule while enhancing its pharmacokinetic properties. Recent studies have highlighted the importance of such heterocyclic structures in modulating drug bioavailability and receptor interactions.

One of the key aspects of this compound is its carbamate functionality, which plays a crucial role in its reactivity and biological activity. Carbamates are known for their ability to form reversible covalent bonds with nucleophilic groups, such as those found in enzymes or receptors. This property makes tert-butyl N-2-(azetidin-3-yl)-4-hydroxyphenylcarbamate a promising candidate for applications in enzyme inhibition and drug delivery systems. Researchers have explored its potential as a prodrug, where the carbamate group can be cleaved under specific physiological conditions to release an active metabolite.

The hydroxyl group on the phenolic ring introduces additional complexity to the molecule's behavior in both chemical and biological systems. This hydroxyl group can participate in hydrogen bonding, influencing the compound's solubility, stability, and interaction with biomolecules. Recent advancements in computational chemistry have allowed for detailed modeling of these interactions, providing insights into the compound's potential binding modes and selectivity profiles.

In terms of applications, tert-butyl N-2-(azetidin-3-yl)-4-hydroxyphenylcarbamate has been investigated for its role in the development of novel therapeutic agents. Its structure lends itself well to modifications that could enhance bioavailability or target specific biological pathways. For instance, studies have shown that analogs of this compound exhibit potent inhibitory activity against certain kinases, suggesting their potential use in oncology or inflammatory disease treatments.

The integration of azetidine moieties into drug candidates has also been a focus of recent research. The unique electronic and steric properties of azetidine rings can significantly influence the pharmacokinetics and pharmacodynamics of a compound. In the case of tert-butyl N-2-(azetidin-3-yl)-4-hydroxyphenylcarbamate, the azetidine ring may enhance membrane permeability or improve binding affinity to target proteins.

Moreover, the tert-butyl group serves as an effective protecting group during synthesis while also contributing to the compound's lipophilicity. This balance between hydrophilic and lipophilic characteristics is critical for designing drugs that can effectively cross biological barriers and reach their intended targets.

Recent studies have also explored the metabolic stability of tert-butyl N-2-(azetidin-3-yl)-4-hydroxyphenylcarbamate in various biological systems. Understanding how this compound is metabolized is essential for predicting its efficacy and safety profile as a potential drug candidate. Researchers have employed advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR), to map out its metabolic pathways and identify key metabolites.

In conclusion, tert-butyl N-2-(azetidin-3-yli)-4-hydroxyphenlcarbamate (CAS No. 2228348-29-X) represents a fascinating example of how structural complexity can be harnessed to design compounds with diverse applications in chemistry and medicine. Its unique combination of functional groups offers opportunities for further exploration in drug discovery and synthetic chemistry.